Diazene, (2-ethoxyethyl)[1-(4-ethoxyphenyl)ethyl]-

• CAS No.: 62723-68-6
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 2-ethoxyethyl-[1-(4-ethoxyphenyl)ethyl]diazene
• InChI: InChI=1S/C14H22N2O2/c1-4-17-11-10-15-16-12(3)13-6-8-14(9-7-13)18-5-2/h6-9,12H,4-5,10-11H2,1-3H3
• InChI Key: VCLMQUAVWQIKFY-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN=NC(C)C1=CC=C(C=C1)OCC

Description

Diazene, (2-ethoxyethyl)[1-(4-ethoxyphenyl)ethyl]- is a chemical compound known for its unique structure and properties It belongs to the class of diazenes, which are characterized by the presence of a nitrogen-nitrogen double bond

Preparation Methods

The synthesis of Diazene, (2-ethoxyethyl)[1-(4-ethoxyphenyl)ethyl]- typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 4-ethoxyphenylhydrazine with 2-ethoxyethyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like ethanol at elevated temperatures to facilitate the formation of the desired diazene compound. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Diazene, (2-ethoxyethyl)[1-(4-ethoxyphenyl)ethyl]- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the diazene to hydrazine derivatives.

Substitution: The ethoxy groups can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Diazene, (2-ethoxyethyl)[1-(4-ethoxyphenyl)ethyl]- has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of Diazene, (2-ethoxyethyl)[1-(4-ethoxyphenyl)ethyl]- involves its interaction with molecular targets through its nitrogen-nitrogen double bond. This interaction can lead to the formation of reactive intermediates that can modify biological molecules or participate in further chemical reactions. The specific pathways involved depend on the context of its use, such as in biological systems or chemical synthesis.

Comparison with Similar Compounds

Diazene, (2-ethoxyethyl)[1-(4-ethoxyphenyl)ethyl]- can be compared with other similar compounds such as:

Diazene, bis(4-ethoxyphenyl)-, 1-oxide: This compound has a similar structure but with different substituents, leading to variations in reactivity and applications.

Diazene, (4-ethoxyphenyl)(4-methoxyphenyl)-, 1-oxide: Another similar compound with different substituents that affect its chemical properties.

Diazene, bis(4-methoxyphenyl)-, 1-oxide: This compound also belongs to the diazene class but has different substituents, resulting in unique properties.